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Compound of Interest

Compound Name: Doxofylline-d6

Cat. No.: B12431120 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when handling chemical compounds. This guide provides essential

safety and logistical information for the handling and disposal of Doxofylline-d6, a deuterated

analog of Doxofylline used in research and as an analytical standard.

Doxofylline-d6, like its parent compound, is a methylxanthine derivative used in

pharmaceutical research.[1] While it offers a favorable safety profile in therapeutic use

compared to theophylline, proper laboratory handling is crucial to minimize exposure and

ensure personnel safety.[2][3] This document outlines the necessary personal protective

equipment (PPE), handling procedures, and disposal plans to mitigate risks.

Hazard Identification and Classification
Doxofylline is classified as harmful if swallowed and causes skin and serious eye irritation.[4]

The following table summarizes the key hazard information.
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Hazard Class GHS Classification
Precautionary Statement
Codes

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[4]

Skin Irritation Category 2 H315: Causes skin irritation.[4]

Eye Irritation Category 2A
H319: Causes serious eye

irritation.[4]

Personal Protective Equipment (PPE) Requirements
A comprehensive PPE strategy is the first line of defense against chemical exposure. The

following table details the required PPE for handling Doxofylline-d6.

Body Part
Personal Protective
Equipment

Standard/Specification

Eyes/Face
Tightly fitting safety goggles

with side-shields

Conforming to EN 166 (EU) or

NIOSH (US).[5]

Skin/Hands Chemical impermeable gloves
EU Directive 89/686/EEC and

the standard EN 374.[6]

Protective disposable gown

made of lint-free, low-

permeability fabric with a solid

front, long sleeves, and tight-

fitting cuffs.

[7]

Respiratory Full-face respirator

Use if exposure limits are

exceeded or irritation is

experienced.[5]

It is recommended to wear two pairs of gloves, with one glove under the gown cuff and one

over, to ensure no skin on the arm or wrist is exposed.[7] Gloves should be changed regularly,

at least hourly, or immediately if they are torn, punctured, or contaminated.[7]
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Operational Plan for Handling Doxofylline-d6
Adherence to a strict operational workflow minimizes the risk of contamination and exposure.

Preparation

Handling

Post-Handling

Don appropriate PPE

Ensure proper ventilation

Prepare a designated handling area

Weigh and handle Doxofylline-d6 in a well-ventilated area or fume hood

Avoid formation of dust and aerosols

Use non-sparking tools

Decontaminate work surfaces

Properly dispose of waste

Remove and dispose of PPE correctly

Wash hands thoroughly

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b12431120?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12431120?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Diagram 1: Workflow for Handling Doxofylline-d6.

Storage: Store the container tightly closed in a dry, cool, and well-ventilated place.[5] For long-

term storage, refrigeration at 2-8°C is recommended.[8]

Emergency Procedures: Accidental Release
In the event of a spill, a clear and immediate response is critical to contain the substance and

prevent exposure.
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Spill Occurs

Evacuate personnel to a safe area

Ensure adequate ventilation

Wear appropriate PPE

Contain the spill

Collect and arrange for disposal

Clean the spill area

Report the incident

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12431120?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

